(1,2,3,4-Tetrahydroquinolin-5-yl)urea
Overview
Description
(1,2,3,4-Tetrahydroquinolin-5-yl)urea, also known as THQ urea, is an organic compound with a wide range of applications in scientific research. It is a synthetic compound that has been used in various fields, such as pharmacology, biochemistry, and drug discovery. THQ urea has been used for the synthesis of various compounds and for the development of new drugs. Additionally, it has been used to study the biochemical and physiological effects of various compounds and drugs.
Scientific Research Applications
(1,2,3,4-Tetrahydroquinolin-5-yl)urea urea has been used in a variety of scientific research applications. It has been used as a tool for drug discovery and for the synthesis of various compounds. Additionally, it has been used to study the biochemical and physiological effects of various compounds and drugs. This compound urea has also been used to study the effects of various environmental toxins on human health.
Mechanism of Action
Target of Action
It is known that 1,2,3,4-tetrahydroisoquinoline analogs, a closely related class of compounds, exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Mode of Action
It is likely that it interacts with its targets in a manner similar to other 1,2,3,4-tetrahydroisoquinoline analogs .
Biochemical Pathways
It is known that 1,2,3,4-tetrahydroisoquinoline analogs can influence various biochemical pathways, leading to their diverse biological activities .
Result of Action
It is known that 1,2,3,4-tetrahydroisoquinoline analogs can exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Advantages and Limitations for Lab Experiments
(1,2,3,4-Tetrahydroquinolin-5-yl)urea urea is a versatile compound that can be used in a variety of laboratory experiments. One of the main advantages of using this compound urea is its low cost and ease of synthesis. Additionally, it is a non-toxic compound that is relatively safe to use in laboratory experiments. One of the main limitations of using this compound urea is its limited solubility in water, which can make it difficult to use in some experiments.
Future Directions
There are a variety of potential future directions for research involving (1,2,3,4-Tetrahydroquinolin-5-yl)urea urea. One potential direction is the development of new drugs that utilize the biochemical and physiological effects of this compound urea. Additionally, further research could be conducted to explore the potential therapeutic effects of this compound urea in various diseases and conditions. Additionally, further research could be conducted to explore the potential environmental effects of this compound urea, as well as its potential toxicity. Finally, further research could be conducted to explore the potential applications of this compound urea in the field of nanotechnology.
properties
IUPAC Name |
1,2,3,4-tetrahydroquinolin-5-ylurea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c11-10(14)13-9-5-1-4-8-7(9)3-2-6-12-8/h1,4-5,12H,2-3,6H2,(H3,11,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAQVAVWCZWEQSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=C2NC(=O)N)NC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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